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Compound of Interest

Compound Name: Catharanthine tartrate

Cat. No.: B15577689

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical component of laboratory safety and regulatory compliance.
Catharanthine tartrate, a key intermediate in the synthesis of vinblastine and vincristine,
requires careful handling and disposal. This guide provides essential, step-by-step procedures
for its safe disposal, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Considerations

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for Catharanthine Tartrate. It is important to note that different suppliers may provide
conflicting hazard classifications. For instance, some sources classify it as harmful if swallowed
and a skin/eye irritant, while others do not classify it as a hazardous substance according to the
Globally Harmonized System (GHS)[1][2]. Therefore, it is best practice to handle
Catharanthine Tartrate as a hazardous chemical.

Personal Protective Equipment (PPE):

» Gloves: Wear appropriate chemical-resistant gloves. Dispose of contaminated gloves after
use[3].

o Eye Protection: Use safety glasses or goggles|[1].

» Body Protection: A lab coat is recommended to prevent skin contact[1][3].
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» Respiratory Protection: If there is a risk of dust formation, use a NIOSH-approved
respirator[1][3].

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid form to avoid dust formation[1][3].

Step-by-Step Disposal Procedures

The disposal of Catharanthine Tartrate must adhere to all federal, state, and local
regulations][3]. It is strongly recommended to use a licensed professional waste disposal
company|[3]. The following procedures provide a general framework for handling and preparing
the compound for disposal.

1. Waste ldentification and Segregation:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name:
"Catharanthine Tartrate."[4][5][6]

o Segregate Catharanthine Tartrate waste from other chemical waste streams to avoid
incompatible mixtures. It is incompatible with strong oxidizing agents, strong acids, and
strong alkalis[1].

2. Disposal of Solid Catharanthine Tartrate:

o Container: Whenever possible, dispose of solid Catharanthine Tartrate in its original
container[4][6]. If this is not feasible, use a new, clean, and compatible container with a
secure, leak-proof screw-on cap[4][7]. The container should be made of a material that does
not react with the chemical[7].

e Procedure:

o

Carefully sweep up the solid material, avoiding dust formation[3].

o

Transfer the solid into the designated hazardous waste container.

[¢]

Securely close the container.
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o Store the container in a designated hazardous waste storage area, away from
incompatible materials[4].

3. Disposal of Catharanthine Tartrate Solutions:
e Aqueous Solutions: Do not dispose of Catharanthine Tartrate solutions down the drain.

o Container: Use a compatible, leak-proof container with a screw-on cap for liquid waste[4][7].
Do not fill the container to more than 90% capacity to allow for expansion[7].

e Procedure:

o Carefully pour the Catharanthine Tartrate solution into the designated liquid hazardous
waste container.

o Securely close the container.

o Store the container in secondary containment to prevent spills[4]. The secondary container
should be able to hold 110% of the volume of the primary container[4].

4. Disposal of Contaminated Labware:

o Sharps: Needles, syringes, and other sharps contaminated with Catharanthine Tartrate
should be placed in a designated sharps container labeled as hazardous waste[4].

e Non-Sharps: Gloves, bench paper, and other disposable lab supplies contaminated with
Catharanthine Tartrate should be double-bagged in clear plastic bags and labeled as
hazardous chemical waste[4].

o Empty Containers: Empty containers that held Catharanthine Tartrate should be triple-
rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous
liquid waste[5]. After rinsing, the container can often be disposed of as regular trash, but
confirm this with your institution's environmental health and safety (EHS) office[5].

Key Data Summary
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Parameter

Information

Source

Chemical Name

Catharanthine Tartrate

[3]

CAS Number

4168-17-6

[1]

Appearance

Solid

[3]

Hazard Classifications (Varies

by Supplier)

Harmful if swallowed, Causes
skin irritation, Causes serious
eye irritation, May cause
respiratory irritation. OR Not a
hazardous substance or

mixture.

[1](2]

Incompatible Materials

Strong oxidizing agents,

Strong acids/alkalis

[1]

Recommended Disposal
Method

Offer to a licensed,
professional waste disposal

company.

[3]

Drain Disposal

Not recommended. Do not let

product enter drains.

Disposal Workflow
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Caption: Disposal workflow for Catharanthine Tartrate.
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By adhering to these procedures and consulting with your institution's environmental health and
safety department, you can ensure the safe and compliant disposal of Catharanthine Tartrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Disposal of Catharanthine Tartrate:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577689#catharanthine-tartrate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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